(R)-Ketorolac
(R)-Ketorolac
(R)-ketorolac is a 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid that has R configuration. Unlike the S-enantiomer, it does not exhibit COX1 and COX2 inhibition, but does exhibit analgesic activity. Racemic ketorolac, known simply as ketorolac, is used (mainly as a tromethamine salt) as a potent analgesic for the short-term management of post-operative pain, and in eye drops to relieve the ocular itching associated with seasonal allergic conjunctivitis. It has a role as an analgesic. It is an enantiomer of a (S)-ketorolac.
Brand Name:
Vulcanchem
CAS No.:
66635-93-6
VCID:
VC0028406
InChI:
InChI=1S/C15H13NO3/c17-14(10-4-2-1-3-5-10)13-7-6-12-11(15(18)19)8-9-16(12)13/h1-7,11H,8-9H2,(H,18,19)/t11-/m1/s1
SMILES:
C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)C1C(=O)O
Molecular Formula:
C15H13NO3
Molecular Weight:
255.27 g/mol
(R)-Ketorolac
CAS No.: 66635-93-6
Reference Standards
VCID: VC0028406
Molecular Formula: C15H13NO3
Molecular Weight: 255.27 g/mol
CAS No. | 66635-93-6 |
---|---|
Product Name | (R)-Ketorolac |
Molecular Formula | C15H13NO3 |
Molecular Weight | 255.27 g/mol |
IUPAC Name | (1R)-5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid |
Standard InChI | InChI=1S/C15H13NO3/c17-14(10-4-2-1-3-5-10)13-7-6-12-11(15(18)19)8-9-16(12)13/h1-7,11H,8-9H2,(H,18,19)/t11-/m1/s1 |
Standard InChIKey | OZWKMVRBQXNZKK-LLVKDONJSA-N |
Isomeric SMILES | C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)[C@@H]1C(=O)O |
SMILES | C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)C1C(=O)O |
Canonical SMILES | C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)C1C(=O)O |
Description | (R)-ketorolac is a 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid that has R configuration. Unlike the S-enantiomer, it does not exhibit COX1 and COX2 inhibition, but does exhibit analgesic activity. Racemic ketorolac, known simply as ketorolac, is used (mainly as a tromethamine salt) as a potent analgesic for the short-term management of post-operative pain, and in eye drops to relieve the ocular itching associated with seasonal allergic conjunctivitis. It has a role as an analgesic. It is an enantiomer of a (S)-ketorolac. |
Synonyms | (1R)-5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic Acid; (+)-Ketorolac; R-(+)-Ketorolac; |
PubChem Compound | 181818 |
Last Modified | Nov 11 2021 |
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